Cas no 2229154-25-8 (1-(2-ethynylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(2-ethynylphenyl)-2-methylpropan-2-amine
• CAS No: 2229154-25-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6420148
• PubChem ID: 165880220
• Update Time: 2025-11-01

1-(2-ethynylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)-2-methylpropan-2-amine
• 2229154-25-8
• EN300-1814645

• Inchi： 1S/C12H15N/c1-4-10-7-5-6-8-11(10)9-12(2,3)13/h1,5-8H,9,13H2,2-3H3
• InChI Key： YCRMFJXYIJFYNK-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ethynylphenyl)-2-methylpropan-2-amine

Comprehensive Overview of 1-(2-Ethynylphenyl)-2-methylpropan-2-amine (CAS No. 2229154-25-8)

1-(2-Ethynylphenyl)-2-methylpropan-2-amine, identified by its CAS number 2229154-25-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound features an ethynylphenyl group attached to a 2-methylpropan-2-amine backbone, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular structure combines aromaticity with an alkyne functional group, offering versatility in chemical modifications and interactions.

The growing interest in 1-(2-ethynylphenyl)-2-methylpropan-2-amine aligns with broader trends in the scientific community, where researchers are increasingly focused on developing small-molecule modulators for therapeutic targets. Questions such as "What are the applications of ethynylphenyl compounds in drug discovery?" or "How does 2-methylpropan-2-amine enhance molecular stability?" are frequently searched in academic and industrial databases. These inquiries reflect the compound's relevance in medicinal chemistry and its potential role in addressing unmet medical needs.

From a synthetic perspective, CAS 2229154-25-8 exemplifies the convergence of alkyne chemistry and amine functionalization, two areas that have seen rapid advancements due to their utility in click chemistry and bioconjugation. The compound's ethynyl moiety enables efficient coupling reactions, while the tertiary amine group contributes to its solubility and reactivity profile. Such characteristics make it a valuable building block for constructing complex molecular architectures, particularly in the development of targeted therapies and diagnostic agents.

In the context of material science, 1-(2-ethynylphenyl)-2-methylpropan-2-amine has been explored for its potential in designing advanced polymers and nanomaterials. Researchers are investigating how its rigid aromatic core and flexible amine side chain can influence material properties such as thermal stability and mechanical strength. This dual functionality addresses common search queries like "How to improve polymer durability using amine derivatives?" or "Ethynylphenyl compounds in nanotechnology applications."

Safety and regulatory aspects of CAS 2229154-25-8 are also critical discussion points. While the compound is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Laboratories often search for "best practices for handling ethynylphenyl amines" or "storage conditions for air-sensitive amines," underscoring the need for clear guidelines in research settings. The compound's stability under various conditions remains a topic of ongoing study, particularly in optimizing its shelf life for commercial use.

Looking ahead, the demand for 1-(2-ethynylphenyl)-2-methylpropan-2-amine is expected to rise, driven by its applicability in high-value research and industrial innovation. As synthetic methodologies evolve, this compound may play a pivotal role in breakthroughs ranging from next-generation therapeutics to smart materials. Its integration into interdisciplinary studies highlights the dynamic nature of modern chemistry, where molecular design meets real-world challenges.